Cas no 43002-64-8 (Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1))

• Product Name: Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 43002-64-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 324578
• PubChem ID: 12252984
• Update Time: 2025-05-19

Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1)
• Benzenecarboximidic acid, 4-methyl-, ethyl ester, hydrochloride
• ETHYL 4-METHYLBENZIMIDATE HYDROCHLORIDE
• 1H-Indole-2-carboxylic acid,4-methyl-7-nitro-,ethyl ester
• 4-methyl-7-nitro-indole-2-carboxylic acid ethyl ester
• 4-methyl-benzimidic acid ethyl ester,hydrochloride
• 4-Methyl-benzimidsaeure-aethylester,Hydrochlorid
• ethyl imido-p-methylbenzoate hydrochloride
• ethyl p-toluimidate hydrochloride
• ethyl-4-methylbenzimidate hydrochloride
• Ethyl-7-nitro-4-methylindol-2-carboxylat
• ethyl 4-methylbenzenecarboximidate;hydrochloride
• AKOS015844444
• FT-0705238
• ethyl 4-methylbenzene-1-carboximidate hydrochloride
• SCHEMBL2327193
• ONMCFUITYHQMPX-UHFFFAOYSA-N
• MFCD01529687
• 43002-64-8

• Inchi： 1S/C10H13NO.ClH/c1-3-12-10(11)9-6-4-8(2)5-7-9;/h4-7,11H,3H2,1-2H3;1H
• InChI Key： ONMCFUITYHQMPX-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(C)=CC=1)=N

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Boiling Point: 252.4°C at 760 mmHg
• Flash Point: 106.5°C
• PSA: 33.08000
• LogP: 3.25860

Additional information on Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1)

Research Briefing on Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1) (CAS: 43002-64-8)

Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1) (CAS: 43002-64-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings, methodologies, and implications for future applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of novel antimicrobial agents. The researchers utilized a multi-step synthetic pathway to derivatize the compound, yielding derivatives with enhanced activity against resistant bacterial strains. The study highlighted the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

In another study, researchers focused on the compound's pharmacokinetic properties. Using in vitro and in vivo models, they demonstrated that the hydrochloride salt form (1:1) improves solubility and bioavailability compared to the free base. This finding is particularly relevant for oral drug formulations, where solubility is often a limiting factor.

Further investigations into the compound's mechanism of action revealed its ability to modulate specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified the compound as a weak inhibitor of cytochrome P450 enzymes, suggesting potential interactions with other drugs metabolized by this pathway. This underscores the need for careful consideration in drug combination therapies.

Recent advancements in analytical techniques have also enabled more precise characterization of the compound. A team of researchers employed high-resolution mass spectrometry and NMR spectroscopy to elucidate its structural properties and stability under various conditions. Their findings, published in Analytical Chemistry (2023), provide valuable data for quality control in pharmaceutical manufacturing.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is exploring its use in targeted drug delivery systems, where its chemical properties may facilitate conjugation with nanoparticles or other carriers. Preliminary results from these studies are promising, though further validation is required.

In conclusion, Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1) (CAS: 43002-64-8) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate, improved pharmacokinetic properties, and potential in novel drug delivery systems make it a valuable focus for future studies. Researchers are encouraged to explore its applications further while considering its metabolic interactions and stability profiles.